5-(5-Chlorothiophen-2-yl)-N'-(2-methyl-3-phenylallylidene)-1H-pyrazole-3-carbohydrazide

• CAS No.: 303207-03-6
• Molecular Formula: C18H15ClN4OS
• Molecular Weight: 370.9 g/mol
• IUPAC Name: 5-(5-chlorothiophen-2-yl)-N-[(E)-[(E)-2-methyl-3-phenylprop-2-enylidene]amino]-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C18H15ClN4OS/c1-12(9-13-5-3-2-4-6-13)11-20-23-18(24)15-10-14(21-22-15)16-7-8-17(19)25-16/h2-11H,1H3,(H,21,22)(H,23,24)/b12-9+,20-11+
• InChI Key: OXECKZAPALQUKX-CVKVKLAESA-N
• Isomeric SMILES: C/C(=C\C1=CC=CC=C1)/C=N/NC(=O)C2=NNC(=C2)C3=CC=C(S3)Cl
• Canonical SMILES: CC(=CC1=CC=CC=C1)C=NNC(=O)C2=NNC(=C2)C3=CC=C(S3)Cl

Description

This compound is a pyrazole-3-carbohydrazide derivative featuring a 5-chlorothiophen-2-yl substituent at the pyrazole C5 position and a 2-methyl-3-phenylallylidene group at the hydrazide moiety. Its structure combines electron-withdrawing (chlorothiophene) and lipophilic (allylidene-phenyl) groups, making it a candidate for diverse biological activities, including anticancer, antimicrobial, and antioxidant applications. The compound’s synthesis likely involves cyclocondensation reactions, as seen in structurally related pyrazolines .

Biological Activity

5-(5-Chlorothiophen-2-yl)-N'-(2-methyl-3-phenylallylidene)-1H-pyrazole-3-carbohydrazide is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological properties, synthesis, and mechanisms of action, supported by data tables and case studies.

Chemical Structure and Properties

The compound's structure can be represented as follows:

• Molecular Formula : C15H14ClN3OS
• Molecular Weight : 305.81 g/mol
• CAS Number : 135547217

Synthesis

The synthesis of 5-(5-Chlorothiophen-2-yl)-N'-(2-methyl-3-phenylallylidene)-1H-pyrazole-3-carbohydrazide typically involves the condensation reaction between appropriate hydrazine derivatives and substituted thiophenes. The details of the synthesis can vary based on the specific substituents used.

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. A study highlighted that compounds with similar structures to 5-(5-Chlorothiophen-2-yl)-N'-(2-methyl-3-phenylallylidene)-1H-pyrazole-3-carbohydrazide showed activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Anticancer Activity

Recent investigations have suggested that pyrazole derivatives possess anticancer properties. For instance, derivatives with a similar core structure have demonstrated cytotoxic effects on cancer cell lines such as HeLa and MCF-7. The mechanism appears to involve induction of apoptosis and disruption of the cell cycle .

Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole compounds has been documented, with some derivatives showing inhibition of pro-inflammatory cytokines like TNF-alpha and IL-6. This suggests a possible therapeutic role in inflammatory diseases .

Case Studies

• Case Study on Antimicrobial Efficacy :
  • A study tested various pyrazole derivatives against bacterial pathogens. The results indicated that compounds with chlorothiophene substitutions exhibited enhanced antimicrobial activity compared to their unsubstituted counterparts.
• Case Study on Anticancer Activity :
  • In vitro assays demonstrated that 5-(5-Chlorothiophen-2-yl)-N'-(2-methyl-3-phenylallylidene)-1H-pyrazole-3-carbohydrazide inhibited the proliferation of breast cancer cells, leading to a significant reduction in cell viability at concentrations above 10 µM.

The biological activities of this compound are thought to be mediated through several mechanisms:

• Inhibition of Enzymatic Activity : Some studies suggest that pyrazole derivatives inhibit enzymes involved in cellular signaling pathways related to inflammation and cancer progression.
• Induction of Apoptosis : Evidence indicates that these compounds can trigger apoptotic pathways in cancer cells, leading to programmed cell death.

Data Table: Summary of Biological Activities

Biological Activity	Observed Effect	Reference
Antimicrobial	Inhibition of S. aureus and E. coli
Anticancer	Cytotoxicity against HeLa and MCF-7
Anti-inflammatory	Reduced levels of TNF-alpha

Comparison with Similar Compounds

Pyrazole-Thiophene Derivatives

Compound A : 2-[5-(4-Fluorophenyl)-3-(5-chlorothiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl]-4-(4-bromophenyl)thiazole

• Key Differences : Incorporates a thiazole ring and dihydropyrazole instead of a fully aromatic pyrazole.
• Bioactivity: Exhibited potent anticancer activity against A549 lung adenocarcinoma cells (IC50 = 62.5 μg/mL), comparable to cisplatin (45.88 μg/mL) .

Compound B : 5-(5-Chlorothiophen-2-yl)-1-(2,4-dinitrophenyl)-3-(9H-fluoren-2-yl)-4,5-dihydro-1H-pyrazole

• Key Differences : Contains a 2,4-dinitrophenyl group (strong electron-withdrawing) and fluorenyl substituent.
• Bioactivity : Demonstrated antifungal and antioxidant activity, attributed to the nitro groups’ redox activity .

Pyrazole Carbohydrazide Derivatives

Compound C : 3-(5-Chlorothiophen-2-yl)-N′-[(1E)-1-(furan-2-yl)ethylidene]-1H-pyrazole-5-carbohydrazide

• Key Differences : Replaces the allylidene-phenyl group with a furan-based substituent.
• Impact : Reduced lipophilicity compared to the target compound, likely affecting membrane permeability .

Compound D : N′-[(1E,2E)-2-Methyl-3-phenylallylidene]-3-phenyl-1H-pyrazole-5-carbohydrazide

• Key Differences : Lacks the chlorothiophene group; pyrazole C3 is substituted with phenyl.
• SAR Insight : The phenyl group at C3 may enhance π-π stacking but reduce electronic effects from chlorothiophene .

Compound E : 5-(4-(Benzyloxy)phenyl)-N'-(2-methyl-3-phenylallylidene)-1H-pyrazole-3-carbohydrazide

• Key Differences : Features a benzyloxyphenyl group at pyrazole C3.
• Impact : Increased steric bulk and electron-donating effects from benzyloxy may alter binding kinetics .

Physicochemical and Electronic Properties

• Absolute Hardness (η) : The chlorothiophene group increases η (electron-withdrawing), enhancing electrophilicity and reactivity compared to furan or phenyl analogs .
• Lipophilicity : The 2-methyl-3-phenylallylidene group contributes to higher logP values, favoring cellular uptake over less lipophilic derivatives (e.g., Compound C) .